Cas no 1804405-55-7 (3-Bromo-6-cyano-2-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-6-cyano-2-(trifluoromethyl)aniline
• CAS No: 1804405-55-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4971146
• Update Time: 2026-02-27

3-Bromo-6-cyano-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-(trifluoromethyl)aniline
• 2-amino-4-bromo-3-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-5-2-1-4(3-13)7(14)6(5)8(10,11)12/h1-2H,14H2
• InChI Key： VXVGHFQPQLWSDC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8